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Compound of Interest

Compound Name: 3-Iodoanisole

Cat. No.: B135260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of 3-
Iodoanisole (m-Iodoanisole), a key intermediate in organic synthesis and drug discovery. The

document presents quantitative data in structured tables, details experimental protocols for

property determination, and includes a visualization of a key synthetic pathway involving this

compound. This guide is intended to be a valuable resource for professionals in research and

development who utilize 3-Iodoanisole in their work.

Core Physical Properties
3-Iodoanisole is a clear, colorless to yellow liquid at room temperature.[1] Its key physical and

chemical identifiers are summarized below for quick reference.
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Identifier Value

CAS Number 766-85-8[2][3][4]

Molecular Formula C₇H₇IO[2][3][4]

Molecular Weight 234.03 g/mol [2][3][4]

InChI Key RSHBAGGASAJQCH-UHFFFAOYSA-N[2][3][4]

SMILES COc1cccc(I)c1[2][4]

A detailed summary of its physical properties is presented in the following table, providing a

comparative overview of data from various sources.

Property Value

Appearance Clear colorless to yellow liquid[1]

Density 1.965 g/mL at 25 °C[2][4][5]

Boiling Point 244-245 °C at 760 mmHg[2][4][5]

Melting Point Not Applicable (Liquid at room temperature)[6]

Refractive Index n20/D 1.613[2][4][5]

Flash Point 113 °C (235.4 °F) - closed cup[2][5]

Solubility
Soluble in chloroform, alcohol, and ether.

Insoluble in water.[7]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid organic compounds like 3-Iodoanisole.

Determination of Boiling Point
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The boiling point of 3-Iodoanisole can be determined using the capillary method with a Thiele

tube or a similar heating apparatus.

Procedure:

A small amount of 3-Iodoanisole is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is heated slowly and uniformly.

The temperature at which a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube is recorded as the boiling point.

The thermometer bulb and the fusion tube should be at the same level to ensure an

accurate temperature reading.

Determination of Density
The density of liquid 3-Iodoanisole can be determined by measuring the mass of a known

volume.

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using

an electronic balance.

A specific volume of 3-Iodoanisole is carefully added to the graduated cylinder.

The total mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

The density is then calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index
The refractive index of 3-Iodoanisole is measured using a refractometer, such as an Abbe

refractometer.
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Procedure:

The prism of the refractometer is cleaned with a suitable solvent (e.g., acetone or ethanol)

and allowed to dry.

A few drops of 3-Iodoanisole are placed on the surface of the prism.

The prism is closed, and the light source is adjusted to illuminate the sample.

The borderline between the light and dark fields is brought into sharp focus.

The refractive index is read directly from the instrument's scale. The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Synthetic Pathway Visualization: Sonogashira
Coupling
3-Iodoanisole is a valuable substrate in cross-coupling reactions, which are fundamental in the

synthesis of complex organic molecules for pharmaceuticals and materials science. The

Sonogashira coupling, which forms a carbon-carbon bond between an aryl halide and a

terminal alkyne, is a prime example of its application.

The diagram below illustrates the experimental workflow for a typical Sonogashira coupling

reaction involving 3-Iodoanisole.
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Experimental Workflow: Sonogashira Coupling of 3-Iodoanisole

Reaction Setup

Reaction Execution

Work-up and Purification

Product Analysis

1. Prepare dry, inert flask with stir bar

2. Add 3-Iodoanisole, Pd(PPh3)2Cl2, and CuI

3. Add anhydrous THF and triethylamine

4. Slowly add terminal alkyne (e.g., phenylacetylene)

5. Stir at room temperature

6. Monitor progress by TLC

7. Dilute with ethyl acetate

8. Wash with aqueous solution

9. Dry organic layer

10. Concentrate under reduced pressure

11. Purify by column chromatography

12. Characterize product (NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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